Cas no 1567-85-7 (Acetic acid,2-cyano-2-cycloheptylidene-, methyl ester)
1567-85-7 structure
Product Name:Acetic acid,2-cyano-2-cycloheptylidene-, methyl ester
CAS No:1567-85-7
MF:C11H15NO2
MW:193.242303133011
CID:198526
PubChem ID:74068
Update Time:2025-04-19
Acetic acid,2-cyano-2-cycloheptylidene-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Acetic acid,2-cyano-2-cycloheptylidene-, methyl ester
- Methyl cyanocycloheptylideneacetate
- methyl 2-cyano-2-cycloheptylideneacetate
- 1567-85-7
- UNII-UV3F7SD59X
- EINECS 216-370-3
- NS00025094
- ACETIC ACID, 2-CYANO-2-CYCLOHEPTYLIDENE-, METHYL ESTER
- DTXSID60166116
- UV3F7SD59X
- methyl cyano(cycloheptylidene)acetate
-
- Inchi: 1S/C11H15NO2/c1-14-11(13)10(8-12)9-6-4-2-3-5-7-9/h2-7H2,1H3
- InChI Key: SAJZJKZFYYBKKL-UHFFFAOYSA-N
- SMILES: O(C)C(/C(/C#N)=C1\CCCCCC\1)=O
Computed Properties
- Exact Mass: 193.11035
- Monoisotopic Mass: 193.110278721g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 286
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 50.1Ų
Experimental Properties
- PSA: 50.09
Acetic acid,2-cyano-2-cycloheptylidene-, methyl ester Related Literature
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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